Cas no 2320601-33-8 ((3R,4R)-4-Isopropoxytetrahydrofuran-3-ol)

(3R,4R)-4-Isopropoxytetrahydrofuran-3-ol is a chiral furan derivative with significant utility in synthetic organic chemistry and pharmaceutical applications. Its stereospecific (3R,4R) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis and the preparation of bioactive compounds. The isopropoxy and hydroxyl functional groups enhance its versatility as a building block for complex molecular architectures. This compound exhibits favorable solubility in common organic solvents, facilitating its use in multistep reactions. Its stability under standard conditions and well-defined stereochemistry make it a reliable intermediate for researchers developing stereochemically pure pharmaceuticals, agrochemicals, or fine chemicals.
(3R,4R)-4-Isopropoxytetrahydrofuran-3-ol structure
2320601-33-8 structure
Product Name:(3R,4R)-4-Isopropoxytetrahydrofuran-3-ol
CAS No:2320601-33-8
MF:C7H14O3
MW:146.184262752533
CID:5327074
Update Time:2025-10-21

(3R,4R)-4-Isopropoxytetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol
    • trans-4-(propan-2-yloxy)oxolan-3-ol
    • (3R,4R)-4-propan-2-yloxyoxolan-3-ol
    • starbld0031939
    • (3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
    • rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
    • Inchi: 1S/C7H14O3/c1-5(2)10-7-4-9-3-6(7)8/h5-8H,3-4H2,1-2H3/t6-,7-/m1/s1
    • InChI Key: NBZCSKDKNMNDRM-RNFRBKRXSA-N
    • SMILES: O(C(C)C)[C@@H]1COC[C@H]1O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 103
  • XLogP3: 0
  • Topological Polar Surface Area: 38.7

(3R,4R)-4-Isopropoxytetrahydrofuran-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7448001-0.05g
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95.0%
0.05g
$101.0 2025-02-20
Enamine
EN300-7448001-0.1g
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95.0%
0.1g
$152.0 2025-02-20
Enamine
EN300-7448001-0.25g
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95.0%
0.25g
$216.0 2025-02-20
Enamine
EN300-7448001-0.5g
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95.0%
0.5g
$407.0 2025-02-20
Enamine
EN300-7448001-1.0g
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95.0%
1.0g
$528.0 2025-02-20
Enamine
EN300-7448001-2.5g
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95.0%
2.5g
$1034.0 2025-02-20
Enamine
EN300-7448001-5.0g
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95.0%
5.0g
$1530.0 2025-02-20
Enamine
EN300-7448001-10.0g
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95.0%
10.0g
$2269.0 2025-02-20
Aaron
AR0293FS-50mg
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95%
50mg
$164.00 2025-02-17
Aaron
AR0293FS-100mg
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
2320601-33-8 95%
100mg
$234.00 2025-02-17

Additional information on (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol

Research Update on (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol (CAS: 2320601-33-8): Synthesis, Applications, and Recent Advances

The compound (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol (CAS: 2320601-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral tetrahydrofuran derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of antiviral and anticancer agents. Recent studies have focused on optimizing its synthetic routes, exploring its mechanism of action, and evaluating its efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved stereoselective synthesis of (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol with a 92% yield, utilizing asymmetric hydrogenation of a furan precursor. This breakthrough has significant implications for large-scale production, addressing previous challenges in obtaining the desired stereochemistry with high purity. The research team employed a novel iridium-based catalyst system that showed remarkable enantioselectivity (>99% ee) under mild reaction conditions.

In pharmacological applications, (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol has shown promise as a building block for nucleoside analogs targeting RNA viruses. A recent Nature Communications paper (2024) reported its incorporation into modified nucleosides that exhibited potent inhibitory activity against SARS-CoV-2 replication in vitro, with an EC50 of 0.8 μM. The compound's isopropoxy group appears to enhance membrane permeability while maintaining metabolic stability, addressing a common limitation of nucleotide-based therapeutics.

Structural-activity relationship (SAR) studies have revealed that the stereochemistry at the 3 and 4 positions is crucial for biological activity. Molecular docking simulations suggest that (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol derivatives interact with viral polymerases through specific hydrogen bonding patterns, with the isopropoxy group occupying a hydrophobic pocket that contributes to binding affinity. These insights are guiding the design of next-generation antiviral agents with improved selectivity profiles.

Ongoing research is exploring the compound's potential in oncology, particularly as a precursor for PROTAC (PROteolysis TArgeting Chimera) molecules. Preliminary results presented at the 2024 AACR Annual Meeting showed that (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol-based PROTACs effectively degraded oncogenic proteins in hematological malignancies, with reduced off-target effects compared to traditional small-molecule inhibitors. The compound's structural flexibility allows for optimal positioning of both the target-binding moiety and the E3 ligase recruiter.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate that (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol exhibits favorable pharmacokinetic properties in animal models, with good oral bioavailability (68%) and a half-life of approximately 4 hours. Metabolite profiling identified the primary clearance pathway as hepatic oxidation followed by glucuronidation, with no concerning reactive metabolites detected. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, several pharmaceutical companies have included (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol derivatives in their preclinical pipelines, with anticipated IND submissions in 2025-2026. The compound's versatility as a chiral synthon, combined with recent synthetic and pharmacological advances, positions it as a valuable tool in drug discovery. Future research directions include exploring its application in mRNA vaccine adjuvants and as a component of targeted drug delivery systems.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd